98-82-8

Cumene

In Stock

• CAS RN:
• 98-82-8

• Formula:
• C9H12
  C6H5CH(CH3)2
  C9H12

• InChI:
• InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3

• InChIKey:
• RWGFKTVRMDUZSP-UHFFFAOYSA-N

• This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Ph
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Cumene is a colourless aromatic liquid which is mainly used as solvent in production of phenol, acetone and acetophenone. It is insoluble in water and is miscible with organic solvents. It forms peroxide on exposure to air for long and reacts exothermically with concentrated nitric or sulphuric acid.
  Cumene is an organic compound obtained, in the process of acid-catalyzed alkylation of benzene with propyl...

3-methyl-6-(methylamino)pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 698-82-8

• Formula:
• C6H9N3O

• InChI:
• InChI=1S/C6H9N3O/c1-7-5-3-6(10)9(2)4-8-5/h3-4,7H,1-2H3

• InChIKey:
• XEQGJDGJYQADAA-UHFFFAOYSA-N

• 3-methyl-6-(methylamino)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16. The purity is usually 95%.

Methyl 3-(3-chloro-4-hydroxyphenyl)propanoate

In Stock

• CAS RN:
• 84298-82-8

• Formula:
• C10H11ClO3

• InChI:
• InChI=1S/C10H11ClO3/c1-14-10(13)5-3-7-2-4-9(12)8(11)6-7/h2,4,6,12H,3,5H2,1H3

• InChIKey:
• YWJSKUFRUWDAMN-UHFFFAOYSA-N

• Methyl 3-(3-chloro-4-hydroxyphenyl)propanoate is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.

5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 306298-82-8

• Formula:
• C8H6FN3S

• InChI:
• InChI=1S/C8H6FN3S/c9-6-3-1-2-5(4-6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13)

• InChIKey:
• AEONTSBVCLDDLE-UHFFFAOYSA-N

• 5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C8H6FN3S and its molecular weight is 195.22. The purity is usually 95%.

2-(3-Bromo-4-methoxyphenyl)succinic acid

Usually In Stock

• CAS RN:
• 327098-82-8

• Formula:
• C11H11BrO5

• InChI:
• InChI=1S/C11H11BrO5/c1-17-9-3-2-6(4-8(9)12)7(11(15)16)5-10(13)14/h2-4,7H,5H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• UPQKAVFUSDXGCH-UHFFFAOYSA-N

• 2-(3-Bromo-4-methoxyphenyl)succinic acid is a useful research compound. Its molecular formula is C11H11BrO5 and its molecular weight is 303.108. The purity is usually 95%.

[2-(4-Ethoxy-phenylamino)-thiazol-4-yl]-acetic acid

In Stock

• CAS RN:
• 335398-82-8

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-2-18-11-5-3-9(4-6-11)14-13-15-10(8-19-13)7-12(16)17/h3-6,8H,2,7H2,1H3,(H,14,15)(H,16,17)

• InChIKey:
• QTCXSAKYPGZIQX-UHFFFAOYSA-N

• [2-(4-Ethoxy-phenylamino)-thiazol-4-yl]-acetic acid is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33. The purity is usually 95%.

ethyl 4-[4-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

In Stock

• CAS RN:
• 398998-82-8

• Formula:
• C22H24N4O5S2

• InChI:
• InChI=1S/C22H24N4O5S2/c1-2-31-22(28)25-10-12-26(13-11-25)33(29,30)16-8-6-15(7-9-16)20(27)24-21-18(14-23)17-4-3-5-19(17)32-21/h6-9H,2-5,10-13H2,1H3,(H,24,27)

• InChIKey:
• KPLSAQXXYOMJBE-UHFFFAOYSA-N

• Ethyl 4-[4-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.

N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide

In Stock

• CAS RN:
• 872198-82-8

• Formula:
• C28H25ClN2O6

• InChI:
• InChI=1S/C28H25ClN2O6/c1-4-37-20-11-5-17(6-12-20)27(33)22-15-31(16-26(32)30-19-9-7-18(29)8-10-19)23-14-25(36-3)24(35-2)13-21(23)28(22)34/h5-15H,4,16H2,1-3H3,(H,30,32)

• InChIKey:
• GIMCTVFPXAPFHP-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C28H25ClN2O6 and its molecular weight is 520.97. The purity is usually 95%.

Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 885698-82-8

• Formula:
• C13H23N3O2

• InChI:
• InChI=1S/C13H23N3O2/c1-12(2,3)18-11(17)15-6-8-16(9-7-15)13(4,5)10-14/h6-9H2,1-5H3

• InChIKey:
• AJMANAVUYHGZCV-UHFFFAOYSA-N

• Tert-butyl 4-(2-cyanopropan-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H23N3O2 and its molecular weight is 253.34 g/mol. The purity is usually 95%.

N-cyclohexyl-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

Usually In Stock

• CAS RN:
• 893998-82-8

• Formula:
• C24H33N3O3S

• InChI:
• InChI=1S/C24H33N3O3S/c1-17-12-27(13-18(2)30-17)24(29)15-26-14-22(20-10-6-7-11-21(20)26)31-16-23(28)25-19-8-4-3-5-9-19/h6-7,10-11,14,17-19H,3-5,8-9,12-13,15-16H2,1-2H3,(H,25,28)

• InChIKey:
• OPXVKFBFANXIDI-UHFFFAOYSA-N

• N-cyclohexyl-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H33N3O3S and its molecular weight is 443.61. The purity is usually 95%.

6-(4-methoxyphenyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-82-8

• Formula:
• C16H15N3O3

• InChI:
• InChI=1S/C16H15N3O3/c1-9-14-12(16(20)21)8-13(17-15(14)19(2)18-9)10-4-6-11(22-3)7-5-10/h4-8H,1-3H3,(H,20,21)

• InChIKey:
• PCYQGPIZKCGPCX-UHFFFAOYSA-N

• 6-(4-methoxyphenyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.31 g/mol. The purity is usually 95%.

3,3,3-trifluoro-2,2-dimethylpropanal

In Stock

• CAS RN:
• 1807998-82-8

• Formula:
• C5H7F3O

• 3,3,3-trifluoro-2,2-dimethylpropanal is a useful research compound. Its molecular formula is C5H7F3O and its molecular weight is 140.1. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3,5-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-82-8

• Formula:
• C24H26N6O4S

• InChI:
• InChI=1S/C24H26N6O4S/c1-13-8-14(2)10-16(9-13)26-19(31)12-30-21(25)20(24(28-30)35-5)23-27-22(29-34-23)15-6-7-17(32-3)18(11-15)33-4/h6-11H,12,25H2,1-5H3,(H,26,31)

• InChIKey:
• IPEXMCDQSKTGMS-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 1022198-82-8

• Formula:
• C27H24N4O4S

• InChI:
• InChI=1S/C27H24N4O4S/c1-34-18-12-13-21(23(15-18)35-2)28-24(32)16-36-27-30-20-11-7-6-10-19(20)25-29-22(26(33)31(25)27)14-17-8-4-3-5-9-17/h3-13,15,22H,14,16H2,1-2H3,(H,28,32)

• InChIKey:
• UJYCZAXDSJXGLP-UHFFFAOYSA-N

• 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O4S and its molecular weight is 500.57. The purity is usually 95%.

N-[2-[4-(1H-Indol-3-yl)piperidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2201498-82-8

• Formula:
• C19H23N3O2

• InChI:
• InChI=1S/C19H23N3O2/c1-3-18(23)21(2)13-19(24)22-10-8-14(9-11-22)16-12-20-17-7-5-4-6-15(16)17/h3-7,12,14,20H,1,8-11,13H2,2H3

• InChIKey:
• BQAKHGCGZNUESE-UHFFFAOYSA-N

• N-[2-[4-(1H-Indol-3-yl)piperidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.

(4-Chlorophenyl)(4-iodophenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 2230798-82-8

• Formula:
• C13H12Cl2IN

• InChI:
• InChI=1S/C13H11ClIN.ClH/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10;/h1-8,13H,16H2;1H

• InChIKey:
• QSNLJLMADVTGSO-UHFFFAOYSA-N

• (4-Chlorophenyl)(4-iodophenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C13H12Cl2IN and its molecular weight is 380.05. The purity is usually 95%.

Ethyl 5-bromo-1H-pyrrolo[3,2-B]pyridine-2-carboxylate

In Stock

• CAS RN:
• 1255098-82-8

• Formula:
• C10H9BrN2O2

• InChI:
• InChI=1S/C10H9BrN2O2/c1-2-15-10(14)8-5-7-6(12-8)3-4-9(11)13-7/h3-5,12H,2H2,1H3

• InChIKey:
• BDJZZKVOBJHYTD-UHFFFAOYSA-N

• Ethyl 5-bromo-1H-pyrrolo[3,2-B]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.098. The purity is usually 95%.